1-(4-Chlorobenzyl)-4-(2-furoyl)piperazine

• Molecular Formula: C16H17ClN2O2
• Molecular Weight: 304.77 g/mol
• IUPAC Name: [4-[(4-chlorophenyl)methyl]piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C16H17ClN2O2/c17-14-5-3-13(4-6-14)12-18-7-9-19(10-8-18)16(20)15-2-1-11-21-15/h1-6,11H,7-10,12H2
• InChI Key: SRLDYXCIJRJVCX-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)C(=O)C3=CC=CO3

Description

1-(4-Chlorobenzyl)-4-(2-furoyl)piperazine, commonly known as CBFP, is a chemical compound that belongs to the class of piperazines. The compound has been widely studied for its potential use in various scientific research applications. CBFP is known to exhibit unique biochemical and physiological effects, making it an interesting compound to study.

Mechanism of Action

The mechanism of action of CBFP is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. CBFP has been shown to act as a partial agonist at the serotonin 5-HT1A receptor, which may contribute to its anxiolytic and antidepressant effects. CBFP has also been shown to inhibit the reuptake of dopamine and norepinephrine, which may contribute to its stimulant effects.
Biochemical and Physiological Effects:
CBFP has been shown to exhibit a range of biochemical and physiological effects. In animal studies, CBFP has been shown to increase locomotor activity, enhance cognitive function, and reduce anxiety and depression-like behaviors. CBFP has also been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its stimulant effects.

Advantages and Limitations for Lab Experiments

One advantage of using CBFP in lab experiments is its high affinity for the serotonin 5-HT1A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological conditions. Another advantage is its ability to modulate multiple neurotransmitter systems, which allows for a more comprehensive understanding of the neurobiological mechanisms underlying behavior.
One limitation of using CBFP in lab experiments is its relatively low selectivity for the serotonin 5-HT1A receptor compared to other compounds. This may limit its usefulness in studies that require high selectivity for this receptor. Another limitation is its potential for off-target effects, which may complicate the interpretation of results.

Future Directions

There are several future directions for research on CBFP. One area of interest is the development of more selective CBFP analogs that target specific neurotransmitter systems. Another area of interest is the investigation of CBFP's potential as a treatment for various psychiatric and neurological disorders, such as depression, anxiety, and attention deficit hyperactivity disorder. Additionally, the use of CBFP in combination with other compounds may provide insights into the complex interactions between neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of CBFP involves the reaction of 4-chlorobenzyl chloride with 2-furoylpiperazine in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using techniques such as column chromatography or recrystallization.

Scientific Research Applications

CBFP has been studied for its potential use in various scientific research applications. One of the most promising areas of research is in the field of neuroscience. CBFP has been shown to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. CBFP has also been shown to have an effect on the dopamine and norepinephrine systems, which are involved in the regulation of reward and motivation.